molecular formula C18H21N3O4 B8320506 Ethyl (4-morpholin-4-yl-6-oxo-1-phenyl-1,6-dihydropyrimidin-2-yl)acetate

Ethyl (4-morpholin-4-yl-6-oxo-1-phenyl-1,6-dihydropyrimidin-2-yl)acetate

Cat. No.: B8320506
M. Wt: 343.4 g/mol
InChI Key: DQYLNZUXEKNZNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (4-morpholin-4-yl-6-oxo-1-phenyl-1,6-dihydropyrimidin-2-yl)acetate is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H21N3O4

Molecular Weight

343.4 g/mol

IUPAC Name

ethyl 2-(4-morpholin-4-yl-6-oxo-1-phenylpyrimidin-2-yl)acetate

InChI

InChI=1S/C18H21N3O4/c1-2-25-18(23)13-16-19-15(20-8-10-24-11-9-20)12-17(22)21(16)14-6-4-3-5-7-14/h3-7,12H,2,8-11,13H2,1H3

InChI Key

DQYLNZUXEKNZNB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=NC(=CC(=O)N1C2=CC=CC=C2)N3CCOCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.24 ml of 0.6 M sodium bis(trimethylsilyl)amide in toluene are added to a suspension of 1 g of ethyl [4-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-2-yl]acetate (obtained in step 1d of example 1d), 912 mg of phenylboronic acid, 680 mg of copper(11) acetate and 1.37 g of 4-dimethylaminopyridine in 12 ml of toluene. The reaction mixture is heated at 95° C. for 16 hours under a stream of dry air, and then filtered through celite. The filtrate is concentrated under reduced pressure and the residue is purified twice by silica column chromatography, elution being carried out with a mixture of dichloromethane and methanol (90/10, V/V) and then with a mixture of diisopropyl ether and methanol (90/10, V/V), so as to give 65 mg of ethyl (4-morpholin-4-yl-6-oxo-1-phenyl-1,6-dihydropyrimidin-2-yl)acetate in the form of a white solid, the characteristics of which are the following:
Quantity
6.24 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
912 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1.37 g
Type
catalyst
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One

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